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Compound of Interest

Compound Name: Acid Red 111

Cat. No.: B1630594 Get Quote

For researchers, scientists, and professionals in drug development, a comprehensive

understanding of chemical compounds is paramount. This technical guide delves into the

chemical characteristics and synonyms of the azo dye commonly known as C.I. Direct Red 83

and its related compound, C.I. Direct Red 83:1. While the designation C.I. 23266 is not widely

referenced in scientific literature, it is through the exploration of these related direct dyes that a

clear picture of its chemical identity emerges.

Core Chemical Characteristics
Direct Red 83 is classified as a double azo dye.[1][2] Its chemical properties have been

documented, although some variations in reported data exist, particularly concerning its metal

complexation. The presence of copper in some formulations is a key differentiator.
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Property Value Source

C.I. Name Direct Red 83, Direct Red 83:1 [2][3]

CAS Number 15418-16-3 (for Direct Red 83) [1][2]

90880-77-6 (for Direct Red

83:1)
[3]

Molecular Formula
C₃₃H₂₀N₆Na₄O₁₇S₄ (non-

complexed)
[1][2]

C₃₃H₁₆Cu₂N₆Na₄O₁₇S₄

(copper complex)
[4]

Molecular Weight 992.77 g/mol [1][2]

Molecular Structure Double azo class [1][2]

Appearance
Blue and red to red light purple

powder
[1][2]

Solubility

Soluble in water (product red),

soluble in ethanol (shallow

purple)

[1][2]

Synonyms and Alternative Identifiers
To facilitate comprehensive literature searches and cross-referencing, a list of known synonyms

and identifiers for C.I. Direct Red 83 is provided below:

C.I. 29225[2]

Direct Red 83:1[3][5]

Direct Red D-BL[2]

Direct Fast Rubin BLL[2]

Direct Red 3BL[2]
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Rubine BL[5]

Superlitefast Red 3BL

Tertrodirect Light Violet 2R

Solamine Light Rubine 2BLL

Experimental Protocols
Synthesis of C.I. Direct Red 83
The manufacturing process of C.I. Direct Red 83 involves a multi-step chemical synthesis.[1][2]

The protocol is as follows:

Diazotization: Two molar equivalents of 3-Amino-4-methoxybenzenesulfonic acid are

diazotized. This standard procedure in azo dye synthesis involves treating the primary

aromatic amine with a source of nitrous acid (typically generated in situ from sodium nitrite

and a strong acid) to form a diazonium salt.

Coupling: The resulting diazonium salt is then coupled with N,N'-bis(4-hydroxy-2-

sulfonaphthalene-7-yl)urea. This reaction forms the core bis-azo structure of the dye.

Complexation: The synthesized bis-azo compound is treated with a copper sulfate solution

containing ammonia. During this step, a copper complex is formed. A key transformation that

occurs is the replacement of a methoxy group with a hydroxyl group.[1][2]

Analytical Methods
The analysis of azo dyes like C.I. Direct Red 83 typically employs a range of modern analytical

techniques to ensure purity, and to identify and quantify any potential impurities or degradation

products. Commonly utilized methods include:

High-Performance Liquid Chromatography (HPLC): A cornerstone technique for separating

and quantifying components in a mixture.

Liquid Chromatography-Mass Spectrometry (LC-MS): Provides a high degree of sensitivity

and selectivity, enabling the identification of compounds based on their mass-to-charge ratio.
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UV-Vis Spectrophotometry: Used for the quantitative analysis of the dye in solution by

measuring its absorbance at a specific wavelength.

Visualizing the Synthesis Workflow
To provide a clear, at-a-glance understanding of the manufacturing process for C.I. Direct Red

83, the following workflow diagram has been generated using the DOT language.

Starting Materials Synthesis Steps Final Product
3-Amino-4-methoxy-

benzenesulfonic acid (2 eq.) Diazotization

N,N'-bis(4-hydroxy-2-sulfo-
naphthalene-7-yl)urea

Coupling Reaction

Copper Sulfate Solution
(with Ammonia)

Copper Complexation

Diazonium Salt Bis-azo Intermediate

C.I. Direct Red 83
(Copper Complex)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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